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An In-depth Technical Guide to Methyl
Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl dihydrogen phosphate (CHs04P), a monoalkyl phosphate ester, serves as a crucial
intermediate and building block in various chemical and biological processes. This technical
guide provides a comprehensive overview of its chemical formula, physical and chemical
properties, synthesis methodologies, and spectral characterization. Detailed experimental
protocols for its synthesis and purification are outlined, alongside an analysis of its
spectroscopic data. Furthermore, this document explores the current understanding of its
biological role, particularly as a metabolite. All quantitative data is presented in structured
tables for clarity and comparative analysis, and key experimental workflows are visualized
using Graphviz diagrams to facilitate understanding.

Introduction

Methyl dihydrogen phosphate, also known as monomethyl phosphate, is the simplest
monoalkyl ester of phosphoric acid. Its structure, featuring a methyl group attached to a
phosphate moiety, imparts unique chemical characteristics that make it a subject of interest in
organic synthesis, biochemistry, and materials science.[1][2] This guide aims to consolidate the
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available technical information on methyl dihydrogen phosphate to serve as a valuable
resource for professionals in research and drug development.

Chemical Formula and Properties

The chemical and physical properties of methyl dihydrogen phosphate are summarized in
the tables below, providing a comprehensive dataset for reference.

Identificati | E |

Identifier Value

Chemical Name Methyl dihydrogen phosphate
Monomethyl phosphate, O-Methyl phosphate,

Synonyms . .
Methylphosphoric acid

CAS Number 812-00-0

Molecular Formula CHs04P

Molecular Weight 112.02 g/mol [3]

Canonical SMILES COP(=0)(0)O

inchi InChI=1S/CH504P/c1-5-6(2,3)4/h1H3,

n
(H2,2,3,4)

InChlKey CAAULPUQFIIOTL-UHFFFAOYSA-N

Physical and Chemical Properties
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Property Value Reference
Appearance Clear, very light amber liquid [3]
Boiling Point 250.1 £ 23.0 °C (Predicted) [4]
Density 1.587 + 0.06 g/cm? (Predicted) [4]
Water Solubility =100 mg/mL at 70 °F [3114]
pKa 1.81 + 0.10 (Predicted) [4]
Flash Point > 220 °F [3]
XLogP3 -1.6 [4]
Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor

C)(;untg p ‘ 3
Rotatable Bond Count 1 [4]

Experimental Protocols

Several methods have been described for the synthesis of mono-alkyl phosphates. The
following sections detail the most common experimental approaches for the preparation of
methyl dihydrogen phosphate.

Synthesis from Phosphorus Pentoxide and Methanol

This method involves the direct reaction of phosphorus pentoxide with methanol. The reaction
is highly exothermic and typically yields a mixture of mono-, di-, and trimethyl phosphates.
Controlling the stoichiometry and reaction conditions is crucial to maximize the yield of the
desired monomethyl phosphate.

Protocol:

o Areaction vessel equipped with a stirrer, thermometer, and a dropping funnel is charged with
a suspension of phosphorus pentoxide (P20s) in a suitable inert solvent (e.g.,
dichloromethane).
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e The suspension is cooled to 0-5 °C in an ice bath.

» Methanol, diluted in the same solvent, is added dropwise to the cooled suspension with
vigorous stirring. The rate of addition should be controlled to maintain the reaction
temperature below 10 °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours.

e The reaction is quenched by the slow addition of water, which hydrolyzes any remaining
phosphorus pentoxide and polyphosphoric acids.

e The resulting mixture is then subjected to a purification process to isolate the methyl
dihydrogen phosphate.

Purification:

Purification of methyl dihydrogen phosphate from the reaction mixture can be challenging
due to the presence of other phosphate esters and phosphoric acid.[5]

o Extraction: The crude product can be extracted with an organic solvent like ether to separate
it from inorganic acids.[5]

e Aqueous Extraction of Salts: The monoalkyl phosphate can be converted to its water-soluble
disodium salt by treatment with sodium hydroxide to a pH of about 12. This aqueous solution
is then separated from the organic phase containing unreacted alcohol and other esters. The
pH of the agueous phase is then adjusted to about 0.5 with hydrochloric acid to regenerate
the monoalkyl dihydrogen phosphate, which can then be recovered by extraction with ether.

[5]

o Crystallization or Chromatography: Further purification can be achieved by crystallization or
column chromatography.[1]
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Figure 1: Workflow for the synthesis of methyl dihydrogen phosphate from P-Os and
methanol.

Synthesis from Phosphorus Oxychloride and Methanol

This method involves the phosphorylation of methanol using phosphorus oxychloride (POCI3),
followed by hydrolysis of the resulting dichlorophosphate intermediate. This approach can offer
better control over the reaction.

Protocol:

Phosphorus oxychloride is dissolved in an inert solvent and cooled to a low temperature
(e.g.,-10to 0 °C).

e A solution of methanol and a non-nucleophilic base (e.qg., triethylamine or pyridine) in the
same solvent is added dropwise. The base is necessary to neutralize the HCI produced
during the reaction.

e The reaction mixture is stirred at a low temperature for a specified period.

e The reaction is then carefully hydrolyzed by the addition of water or an aqueous acid solution
to convert the intermediate methy! dichlorophosphate to methyl dihydrogen phosphate.

e The product is then purified using similar methods as described in section 3.1.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1219543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219543?utm_src=pdf-body
https://www.benchchem.com/product/b1219543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

POCIs in Solvent

Reaction Hydrolysis - I Methyl Dihydrogen
GUISKRON ™ | (Water/Acid) |+ | PUrfeaton

Methanol + Base
in Solvent

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of methyl dihydrogen phosphate from POCIs and
methanol.

Spectral Characterization

The identification and characterization of methyl dihydrogen phosphate are performed using
various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of methyl dihydrogen
phosphate.

e 3P NMR: As a phosphorus-containing compound, 3P NMR is particularly informative. The
chemical shift of the phosphorus nucleus is sensitive to its chemical environment. For
monoalkyl phosphates, the 31P chemical shift is expected to be in a specific range, which
helps in its identification and in assessing the purity of the sample.[6][7] The spectrum is
typically a singlet when proton-decoupled.

e 1H NMR: The proton NMR spectrum would show a signal for the methyl protons, which would
be coupled to the phosphorus nucleus, resulting in a doublet. The integration of this signal
would correspond to three protons. The hydroxyl protons of the phosphate group may
appear as a broad singlet, and their chemical shift can be concentration and solvent-
dependent.

e 13C NMR: The carbon-13 NMR spectrum would exhibit a single resonance for the methyl
carbon. This signal would also show coupling to the phosphorus nucleus.[8]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1219543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219543?utm_src=pdf-body
https://www.benchchem.com/product/b1219543?utm_src=pdf-body
https://www.benchchem.com/product/b1219543?utm_src=pdf-body
https://www.benchchem.com/product/b1219543?utm_src=pdf-body
https://www.researchgate.net/figure/P-NMR-chemical-shift-ranges-on-the-ppm-scale-and-chemical-structures-of-common-P_fig1_26432224
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/p.html
https://www.evitachem.com/product/evt-1587262
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table of Expected NMR Data:

Expected Chemical

Nucleus . Multiplicity Coupling Constant
Shift (ppm)

sip ~0-5 Singlet (*H decoupled)

1H (CHs) ~3.5-4.0 Doublet JP-H =10-12 Hz

1H (OH) Variable Broad Singlet

13C (CHs) ~50-55 Doublet JP-C =5-8 Hz

Note: The exact chemical shifts and coupling constants can vary depending on the solvent,
concentration, and pH.

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy provide information about the vibrational modes of the
molecule, confirming the presence of specific functional groups.

o P=0 stretching: A strong absorption band is expected in the IR spectrum around 1200-1300
cm™i.

e P-O-C stretching: Bands corresponding to the P-O-C asymmetric and symmetric stretching
vibrations are expected in the region of 1000-1100 cm~t and 750-850 cm™1, respectively.

o O-H stretching: A broad absorption band due to the P-OH groups is expected in the region of
2500-3300 cm™1,

e C-H stretching: Absorptions corresponding to the methyl C-H stretching will be observed
around 2800-3000 cm~1.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. For methyl dihydrogen phosphate, the molecular ion peak [M]* would be
observed at m/z 112. GC-MS data for a trimethylsilyl (TMS) derivative of methyl dihydrogen
phosphate is available in public databases.[8][9]
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Biological Role and Signaling Pathways

Methyl dihydrogen phosphate is recognized as a metabolite in various organisms, including
Drosophila melanogaster and certain plants.[3] It is classified as a phosphoantigen, suggesting
a potential role in immunology.[8]

While it is known to be involved in general phosphate metabolism, its specific role in distinct
signaling pathways is not yet well-defined. It can act as a phosphorylating agent in biochemical
contexts, transferring its phosphate group to other molecules, which is a fundamental process
in signal transduction and energy transfer.[8] However, at present, there are no well-
characterized signaling pathways where methyl dihydrogen phosphate is a primary signaling
molecule. Its presence as a metabolite suggests it is likely an intermediate in broader metabolic
networks rather than a key regulator of a specific pathway. Further research is needed to
elucidate its precise biological functions.

Safety and Handling

Methyl dihydrogen phosphate is a corrosive substance.[3] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. It should be used in a well-ventilated area. For detailed safety information, refer to
the Safety Data Sheet (SDS).

Conclusion

This technical guide has provided a detailed overview of the chemical formula, properties,
synthesis, and characterization of methyl dihydrogen phosphate. The presented
experimental protocols and spectroscopic data serve as a valuable resource for researchers
and professionals in drug development and related fields. While the fundamental chemical
aspects of this compound are relatively well-understood, its specific biological roles and
involvement in signaling pathways remain an area for future investigation. The methodologies
and data compiled herein are intended to support and facilitate further research into this
important organophosphate compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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